Cas no 1354028-10-6 (N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-isopropyl-acetamide)

• Product Name: N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-isopropyl-acetamide
• CAS No: 1354028-10-6
• MF: C₁₄H₂₇N₃O₂
• MW: 269.383083581924
• CID: 2163157
• Update Time: 2025-08-03

N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-isopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-((s)-2-amino-3-methyl-butyryl)-pyrrolidin-3-yl]-n-isopropyl-acetamide
• N-(1-((S)-2-Amino-3-methylbutanoyl)pyrrolidin-3-yl)-N-isopropylacetamide
• AM97260
• N-[1-((S)-2-Amino-3-methylbutyryl)pyrrolidin-3-yl]-N-isopropylacetamide
• N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-isopropyl-acetamide

• Inchi： 1S/C14H27N3O2/c1-9(2)13(15)14(19)16-7-6-12(8-16)17(10(3)4)11(5)18/h9-10,12-13H,6-8,15H2,1-5H3/t12?,13-/m0/s1
• InChI Key： HHSDNXKYKBJWLN-ABLWVSNPSA-N
• SMILES： O=C([C@H](C(C)C)N)N1CCC(C1)N(C(C)=O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 342
• Topological Polar Surface Area: 66.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-isopropyl-acetamide

N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-isopropyl-acetamide: A Comprehensive Overview

The compound with CAS No. 1354028-10-6, known as N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-isopropyl-acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates an S-configured amino acid derivative and a pyrrolidine ring, both of which contribute to its unique properties and potential applications.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. Its structure, which includes an isopropyl group and an acetamide functional group, has been shown to enhance bioavailability and stability, making it a promising candidate for drug delivery systems. The S-configured amino acid derivative within its structure is particularly significant, as it plays a crucial role in determining the compound's stereochemical properties and biological activity.

One of the most intriguing aspects of this compound is its ability to interact with various biological targets. Researchers have demonstrated that it exhibits potent activity against specific enzymes and receptors, suggesting its potential use in the treatment of diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The pyrrolidine ring in its structure has been identified as a key factor in its ability to penetrate cellular membranes, further enhancing its therapeutic potential.

Moreover, the synthesis of this compound has been optimized through advanced chemical methodologies, ensuring high yields and purity. The use of asymmetric catalysis in its production has allowed for the selective formation of the S-enantiomer, which is critical for maintaining its biological activity. This approach not only improves the efficiency of synthesis but also aligns with current trends toward sustainable and environmentally friendly chemical processes.

In terms of applications, this compound has shown promise in both preclinical and clinical studies. Its ability to modulate cellular signaling pathways has made it a valuable tool in drug discovery programs targeting various pathological conditions. Additionally, its structural versatility has enabled researchers to explore its use in other areas such as agrochemicals and materials science.

Looking ahead, the continued exploration of this compound's properties is expected to yield further insights into its mechanisms of action and potential therapeutic applications. With ongoing advancements in analytical techniques and computational modeling, researchers are well-equipped to unlock the full potential of this fascinating molecule.